(E)-5-(4-methoxybenzylidene)-2-(4-(3-((E)-5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(4-methoxyphenyl)methylidene]-3-[3-[4-[(5E)-5-[(4-methoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]piperazin-1-yl]-3-oxopropyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C29H28N4O5S3/c1-37-21-7-3-19(4-8-21)17-23-26(35)30-28(40-23)32-15-13-31(14-16-32)25(34)11-12-33-27(36)24(41-29(33)39)18-20-5-9-22(38-2)10-6-20/h3-10,17-18H,11-16H2,1-2H3/b23-17+,24-18+
• InChI Key: KNIYVDDGACPPON-GJHDBBOXSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)C(=O)CCN4C(=O)C(=CC5=CC=C(C=C5)OC)SC4=S
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/2\C(=O)N=C(S2)N3CCN(CC3)C(=O)CCN4C(=O)/C(=C\C5=CC=C(C=C5)OC)/SC4=S
• Molecular Formula: C29H28N4O5S3
• Molecular Weight: 608.8 g/mol

Description

(E)-5-(4-methoxybenzylidene)-2-(4-(3-((E)-5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)piperazin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C29H28N4O5S3 and its molecular weight is 608.75. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Novel thiazolidinone derivatives have been synthesized and investigated for their potential anticancer and anti-inflammatory activities. For example, a study by Chandrappa et al. (2010) synthesized a series of novel thioxothiazolidin-4-one derivatives and explored their in vivo anticancer and antiangiogenic effects against a transplantable mouse tumor model. These compounds showed significant reduction in tumor volume and cell number, alongside increasing the lifespan of tumor-bearing mice. Their strong antiangiogenic effects and ability to suppress tumor-induced endothelial proliferation highlight the potential of thiazolidinones in anticancer therapy (Chandrappa et al., 2010).

Antimicrobial Activity

Thiazolidinone derivatives also exhibit potent antimicrobial properties. A study by Patel et al. (2014) on piperazine-based benzothiazolyl-4-thiazolidinones showed high potency against Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) significantly lower than those of control drugs like ciprofloxacin. This indicates the potential of such compounds in developing new antibacterial agents (Patel & Park, 2014).

Antioxidant Properties

Some thiazolidinone derivatives have been synthesized and characterized for their antioxidant properties. Mohammed et al. (2019) evaluated thiazolidinone derivatives as antioxidants for local base oil, finding certain derivatives to effectively protect against oxidative degradation. This suggests potential applications in industrial processes requiring stable oils (Mohammed et al., 2019).